3-(aminomethyl)-N-[1-(2,6-difluorophenyl)cyclobutyl]-1,2-oxazole-4-carboxamide

• IUPAC Name: 3-(aminomethyl)-N-[1-(2,6-difluorophenyl)cyclobutyl]-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C15H15F2N3O2/c16-10-3-1-4-11(17)13(10)15(5-2-6-15)19-14(21)9-8-22-20-12(9)7-18/h1,3-4,8H,2,5-7,18H2,(H,19,21)
• InChI Key: FYQSNXSIVBSMAN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(C2=C(C=CC=C2F)F)NC(=O)C3=CON=C3CN
• Molecular Formula: C15H15F2N3O2
• Molecular Weight: 307.29 g/mol

Description

3-(aminomethyl)-N-[1-(2,6-difluorophenyl)cyclobutyl]-1,2-oxazole-4-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It belongs to the class of oxazole-containing compounds and is known for its unique chemical structure and properties.

Mechanism of Action

The mechanism of action of 3-(aminomethyl)-N-[1-(2,6-difluorophenyl)cyclobutyl]-1,2-oxazole-4-carboxamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It may also stimulate the immune system to recognize and attack cancer cells.
Biochemical and Physiological Effects:
3-(aminomethyl)-N-[1-(2,6-difluorophenyl)cyclobutyl]-1,2-oxazole-4-carboxamide has been shown to have several biochemical and physiological effects. It has been found to induce apoptosis, or programmed cell death, in cancer cells. It may also inhibit angiogenesis, the formation of new blood vessels that supply nutrients to tumors. Additionally, it may have neuroprotective effects, protecting neurons from damage and death.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(aminomethyl)-N-[1-(2,6-difluorophenyl)cyclobutyl]-1,2-oxazole-4-carboxamide in lab experiments is its high potency and selectivity against cancer cells. It may also have fewer side effects compared to traditional chemotherapy drugs. However, one of the limitations is the lack of information on its pharmacokinetics and toxicity, which may affect its clinical applications.

Future Directions

There are several future directions for the research on 3-(aminomethyl)-N-[1-(2,6-difluorophenyl)cyclobutyl]-1,2-oxazole-4-carboxamide. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to optimize its synthesis method to improve its yield and purity. Additionally, it may be useful to explore its potential use in combination with other drugs or therapies to enhance its efficacy. Finally, more studies are needed to evaluate its safety and pharmacokinetics in preclinical and clinical settings.
In conclusion, 3-(aminomethyl)-N-[1-(2,6-difluorophenyl)cyclobutyl]-1,2-oxazole-4-carboxamide is a promising compound with potential therapeutic applications. Its unique chemical structure and properties make it an attractive target for scientific research. Further studies are needed to fully understand its mechanism of action and evaluate its safety and efficacy in clinical settings.

Synthesis Methods

The synthesis of 3-(aminomethyl)-N-[1-(2,6-difluorophenyl)cyclobutyl]-1,2-oxazole-4-carboxamide involves several steps. One of the most commonly used methods is the reaction of N-(2,6-difluorophenyl)cyclobutanecarboxamide with formaldehyde and ammonium acetate in the presence of acetic acid. This reaction leads to the formation of the intermediate compound, which is then treated with oxalic acid and acetic anhydride to obtain the final product.

Scientific Research Applications

3-(aminomethyl)-N-[1-(2,6-difluorophenyl)cyclobutyl]-1,2-oxazole-4-carboxamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit significant activity against various types of cancer cells, including breast, lung, and colon cancer cells. It has also been investigated for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.